Cas no 1269383-47-2 ((2-amino-4-chloro-6-methylphenyl)amine hydrochloride)

• Product Name: (2-amino-4-chloro-6-methylphenyl)amine hydrochloride
• CAS No: 1269383-47-2
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• MDL: MFCD18483473
• CID: 4585066
• Update Time: 2025-11-02

(2-amino-4-chloro-6-methylphenyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-amino-4-chloro-6-methylphenyl)amine hydrochloride

• MDL： MFCD18483473
• Inchi： 1S/C7H9ClN2.ClH/c1-4-2-5(8)3-6(9)7(4)10;/h2-3H,9-10H2,1H3;1H
• InChI Key： GIXZLTXPFQQWOO-UHFFFAOYSA-N
• SMILES： NC1=C(C)C=C(Cl)C=C1N.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on (2-amino-4-chloro-6-methylphenyl)amine hydrochloride

Comprehensive Overview of (2-amino-4-chloro-6-methylphenyl)amine hydrochloride (CAS No. 1269383-47-2)

(2-amino-4-chloro-6-methylphenyl)amine hydrochloride (CAS 1269383-47-2) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, characterized by its amino and chloro functional groups, plays a crucial role in the synthesis of various bioactive molecules. Its unique structure makes it a valuable intermediate in the development of drug candidates and agrochemicals.

The chemical properties of (2-amino-4-chloro-6-methylphenyl)amine hydrochloride include a molecular weight of approximately 203.06 g/mol and a purity often exceeding 98%. Researchers frequently utilize this compound in medicinal chemistry due to its ability to act as a building block for more complex structures. Its hydrochloride salt form enhances solubility, making it easier to handle in laboratory settings.

In recent years, the demand for CAS 1269383-47-2 has surged, driven by its applications in cancer research and neurological studies. Scientists are exploring its potential in designing kinase inhibitors, which are pivotal in targeted therapies. This aligns with the growing interest in personalized medicine, a hot topic in modern healthcare.

Another area where (2-amino-4-chloro-6-methylphenyl)amine hydrochloride shows promise is in the development of antimicrobial agents. With the rise of antibiotic resistance, researchers are keen on discovering new compounds that can combat resistant strains. The chloro and amino groups in this molecule provide a versatile scaffold for such investigations.

From a commercial perspective, CAS 1269383-47-2 is available through several chemical suppliers worldwide. Its pricing varies based on purity and quantity, with bulk purchases often attracting discounts. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to the needs of academic and industrial researchers.

Handling (2-amino-4-chloro-6-methylphenyl)amine hydrochloride requires standard laboratory precautions. While it is not classified as hazardous under normal conditions, proper personal protective equipment (PPE) such as gloves and goggles is recommended. Storage should be in a cool, dry place, away from direct sunlight to maintain stability.

The synthesis of CAS 1269383-47-2 typically involves multi-step organic reactions, starting from readily available precursors. Detailed protocols can be found in peer-reviewed journals, highlighting the compound's significance in synthetic chemistry. Its high yield and scalability make it a favorite among chemists.

Environmental considerations are also important when working with (2-amino-4-chloro-6-methylphenyl)amine hydrochloride. Proper disposal methods must be followed to minimize ecological impact. Many laboratories now adopt green chemistry principles to reduce waste and improve sustainability, a trend gaining traction globally.

In conclusion, (2-amino-4-chloro-6-methylphenyl)amine hydrochloride (CAS 1269383-47-2) is a versatile and valuable compound in modern research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing interest. As scientific advancements continue, the role of this compound is expected to expand further.